2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-(2-toluidino)butanoate

• Molecular Formula: C19H18FNO4
• Molecular Weight: 343.3 g/mol
• IUPAC Name: [2-(4-fluorophenyl)-2-oxoethyl] 4-(2-methylanilino)-4-oxobutanoate
• InChI: InChI=1S/C19H18FNO4/c1-13-4-2-3-5-16(13)21-18(23)10-11-19(24)25-12-17(22)14-6-8-15(20)9-7-14/h2-9H,10-12H2,1H3,(H,21,23)
• InChI Key: GGMVPTTWRDFHQG-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)F

Description

2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-(2-toluidino)butanoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FTOB, and it has a molecular formula of C26H28FN3O4.

Mechanism of Action

The mechanism of action of FTOB is not fully understood, but it is believed to act on various cellular pathways. In medicine, FTOB has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins, a group of lipid compounds that play a role in inflammation. FTOB has also been shown to induce apoptosis, a programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
FTOB has been found to have various biochemical and physiological effects. In medicine, FTOB has been shown to reduce inflammation and pain in animal models of inflammation. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. In agriculture, FTOB has been shown to have insecticidal and fungicidal properties, which make it a potential candidate for use as a pesticide.

Advantages and Limitations for Lab Experiments

FTOB has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has a high yield. It is also stable under normal laboratory conditions. However, FTOB has some limitations. It is not very soluble in water, which makes it difficult to use in aqueous experiments. It is also relatively expensive, which may limit its use in some experiments.

Future Directions

There are several future directions for research on FTOB. In medicine, further studies are needed to determine the full range of its anti-inflammatory and antitumor properties. It may also be useful to investigate its potential as an analgesic and anesthetic agent. In agriculture, more research is needed to determine its effectiveness as a pesticide and to investigate its potential environmental impact. In material science, further studies are needed to explore its potential use in the synthesis of new materials with unique properties.
Conclusion:
In conclusion, FTOB is a chemical compound that has potential applications in various fields such as medicine, agriculture, and material science. Its synthesis method is relatively simple, and it has several advantages for use in lab experiments. Further research is needed to fully understand its mechanism of action and to explore its potential applications.

Synthesis Methods

The synthesis of FTOB involves the reaction of 4-oxo-4-(2-toluidino)butanoic acid with 2-(4-fluorophenyl)-2-oxoethyl bromide in the presence of a base such as triethylamine. The reaction takes place at room temperature, and the resulting product is purified by column chromatography. The yield of FTOB obtained from this method is around 80%.

Scientific Research Applications

FTOB has been widely studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, FTOB has been found to have anti-inflammatory and antitumor properties. It has also been studied for its potential use as an analgesic and anesthetic agent. In agriculture, FTOB has been investigated for its ability to control pests and diseases in crops. In material science, FTOB has been explored for its potential use in the synthesis of new materials with unique properties.